Cas no 1704097-65-3 ((3-((4-Ethylpiperazin-1-yl)sulfonyl)-4-methylphenyl)boronic acid)

• Product Name: (3-((4-Ethylpiperazin-1-yl)sulfonyl)-4-methylphenyl)boronic acid
• CAS No: 1704097-65-3
• MF: C₁₃H₂₁BN₂O₄S
• MW: 312.192842245102
• MDL: MFCD28805556
• CID: 4703622
• Update Time: 2025-07-24

(3-((4-Ethylpiperazin-1-yl)sulfonyl)-4-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-((4-ethylpiperazin-1-yl)sulfonyl)-4-methylphenyl)boronic acid
• AM88379
• (3-((4-Ethylpiperazin-1-yl)sulfonyl)-4-methylphenyl)boronic acid

• MDL： MFCD28805556
• Inchi： 1S/C13H21BN2O4S/c1-3-15-6-8-16(9-7-15)21(19,20)13-10-12(14(17)18)5-4-11(13)2/h4-5,10,17-18H,3,6-9H2,1-2H3
• InChI Key： QIGZWDMKVWOUJU-UHFFFAOYSA-N
• SMILES： S(C1C=C(B(O)O)C=CC=1C)(N1CCN(CC)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 432
• Topological Polar Surface Area: 89.5

Additional information on (3-((4-Ethylpiperazin-1-yl)sulfonyl)-4-methylphenyl)boronic acid

Introduction to (3-((4-Ethylpiperazin-1-yl)sulfonyl)-4-methylphenyl)boronic acid (CAS No. 1704097-65-3)

(3-((4-Ethylpiperazin-1-yl)sulfonyl)-4-methylphenyl)boronic acid (CAS No. 1704097-65-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a boronic acid moiety and a sulfonyl group attached to a substituted phenyl ring. These structural elements endow the compound with a range of chemical and biological properties that make it an attractive candidate for various applications, particularly in the development of new therapeutic agents.

The boronic acid functional group is known for its ability to form stable complexes with various organic and inorganic compounds, making it useful in a variety of chemical reactions, including Suzuki coupling reactions. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and materials science applications. The presence of the sulfonyl group further enhances the reactivity and stability of the compound, making it suitable for use in both synthetic and biological contexts.

Recent studies have highlighted the potential of (3-((4-Ethylpiperazin-1-yl)sulfonyl)-4-methylphenyl)boronic acid in the development of novel drugs. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. Specifically, it has been found to effectively inhibit the activity of kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, (3-((4-Ethylpiperazin-1-yl)sulfonyl)-4-methylphenyl)boronic acid has also been explored for its potential as a prodrug precursor. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The boronic acid moiety can be designed to undergo specific transformations under physiological conditions, releasing active therapeutic agents at targeted sites. This approach can enhance the efficacy and reduce the side effects of drug delivery systems.

The 4-methylphenyl substituent contributes to the overall lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach target sites within cells. This property is particularly important for drugs that need to penetrate cell membranes to exert their therapeutic effects. The ethylpiperazin-1-yl group, on the other hand, imparts additional functional groups that can interact with biological targets, enhancing the compound's binding affinity and selectivity.

From a synthetic perspective, (3-((4-Ethylpiperazin-1-yl)sulfonyl)-4-methylphenyl)boronic acid can be prepared through a series of well-established chemical reactions. One common approach involves the reaction of 3-bromobenzenesulfonyl chloride with 1-(2-aminoethyl)piperazine, followed by a Suzuki coupling reaction with 4-methylphenylboronic acid. This synthetic route allows for high yields and good purity, making it suitable for large-scale production.

In terms of safety and handling, (3-((4-Ethylpiperazin-1-yl)sulfonyl)-4-methylphenyl)boronic acid should be stored under dry conditions and protected from air and moisture to prevent degradation. It is important to handle this compound with appropriate personal protective equipment (PPE) to ensure safety during laboratory operations.

Overall, (3-((4-Ethylpiperazin-1-yl)sulfonyl)-4-methylphenyl)boronic acid (CAS No. 1704097-65-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents and advancing our understanding of complex biological processes.